Cas no 2229547-56-0 (5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine)
2229547-56-0 structure
Product Name:5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine
CAS No:2229547-56-0
MF:C10H8ClN3
MW:205.643620491028
CID:5605024
PubChem ID:165718281
Update Time:2023-11-27
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1993162
- 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
- 2229547-56-0
- 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine
-
- Inchi: 1S/C10H8ClN3/c1-3-6(2)7-4-12-10-8(7)9(11)13-5-14-10/h1,4-6H,2H3,(H,12,13,14)
- InChI Key: GVXHHBHXLSJFJR-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)NC=C2C(C#C)C
Computed Properties
- Exact Mass: 205.0406750g/mol
- Monoisotopic Mass: 205.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.6Ų
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993162-1g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 1g |
$1686.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-5g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 5g |
$4890.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-10g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 10g |
$7250.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.05g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.05g |
$1417.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.1g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.1g |
$1484.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.25g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.25g |
$1551.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.5g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.5g |
$1619.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-1.0g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 1g |
$1686.0 | 2023-05-31 | ||
| Enamine | EN300-1993162-2.5g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 2.5g |
$3304.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-5.0g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 5g |
$4890.0 | 2023-05-31 |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2229547-56-0 (5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk